Cas no 133933-76-3 (2-Thiophenepropanoicacid, b-(aminomethyl)-)
133933-76-3 structure
Product Name:2-Thiophenepropanoicacid, b-(aminomethyl)-
CAS No:133933-76-3
MF:C8H11NO2S
MW:185.24344086647
CID:139911
PubChem ID:131689
Update Time:2025-04-19
2-Thiophenepropanoicacid, b-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenepropanoicacid, b-(aminomethyl)-
- 4-amino-3-(2-thienyl)butanoic acid
- 4-amino-3-thiophen-2-ylbutanoic acid
- 2-BTG
- 4-amino-3-(thiophen-2-yl)butanoic acid
- beta-(2-Thienyl)-gamma-aminobutyric acid
- BDBM50007117
- PD182045
- SCHEMBL341042
- AKOS014313933
- EN300-1845992
- CHEMBL315476
- 133933-76-3
- DTXSID60928352
- 4-Amino-3-thiophen-2-yl-butyric acid
- 4-amino-3-(2-thienyl) butyric acid
-
- Inchi: 1S/C8H11NO2S/c9-5-6(4-8(10)11)7-2-1-3-12-7/h1-3,6H,4-5,9H2,(H,10,11)
- InChI Key: QDVRXIPQICAUFK-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CN)CC(=O)O
Computed Properties
- Exact Mass: 185.051
- Monoisotopic Mass: 185.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- Density: 1.288
- Boiling Point: 345.7°C at 760 mmHg
- Flash Point: 162.9°C
- Refractive Index: 1.59
2-Thiophenepropanoicacid, b-(aminomethyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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